Cas no 1346252-36-5 (6-(trifluoromethyl)-Phthalazine)

6-(trifluoromethyl)-Phthalazine structure
1346252-36-5 structure
Product Name:6-(trifluoromethyl)-Phthalazine
CAS No:1346252-36-5
MF:C9H5F3N2
MW:198.144612073898
CID:1105025
PubChem ID:102289377
Update Time:2025-04-20

6-(trifluoromethyl)-Phthalazine Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethyl)-Phthalazine
    • DB-350222
    • 6-(Trifluoromethyl)phthalazine
    • 1346252-36-5
    • OSUZJQWVRAPVLA-UHFFFAOYSA-N
    • Phthalazine, 6-(trifluoromethyl)-
    • Inchi: 1S/C9H5F3N2/c10-9(11,12)8-2-1-6-4-13-14-5-7(6)3-8/h1-5H
    • InChI Key: OSUZJQWVRAPVLA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=CN=NC=C2C=1)(F)F

Computed Properties

  • Exact Mass: 198.04048265g/mol
  • Monoisotopic Mass: 198.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 25.8Ų
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